Cas no 408328-18-7 (5-Bromo-3-nitropyridine-2,4-diol)

• Product Name: 5-Bromo-3-nitropyridine-2,4-diol
• CAS No: 408328-18-7
• MF: C₅H₃BrN₂O₄
• MW: 234.992320299149
• CID: 6636682
• PubChem ID: 54677464
• Update Time: 2025-09-19

5-Bromo-3-nitropyridine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 408328-18-7
• PUAJVHSNEHQMNU-UHFFFAOYSA-N
• 3-nitro-4-hydroxy-5-bromo-2-pyridone
• AC-907/34126006
• 5-bromo-2-hydroxy-3-nitro-1H-pyridin-4-one
• 5-bromo-4-hydroxy-3-nitro-1H-pyridin-2-one
• 5-bromo-3-nitro-2,4-pyridinediol
• SCHEMBL2402284
• 5-Bromo-4-hydroxy-3-nitropyridin-2(1H)-one
• 5-bromo-3-nitropyridine-2,4-diol
• 2(1H)-Pyridinone, 5-bromo-4-hydroxy-3-nitro-
• 5-Bromo-3-nitropyridine-2,4-diol

• Inchi： 1S/C5H3BrN2O4/c6-2-1-7-5(10)3(4(2)9)8(11)12/h1H,(H2,7,9,10)
• InChI Key： PUAJVHSNEHQMNU-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 233.92762g/mol
• Monoisotopic Mass: 233.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 2.18±0.1 g/cm3(Predicted)
• Melting Point: 248 °C
• Boiling Point: 225.8±40.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)